Cas no 2229175-09-9 (1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229175-09-9
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6611343
• PubChem ID: 165778285
• Update Time: 2025-05-26

1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde
• EN300-1736596
• 2229175-09-9

• Inchi： 1S/C13H14O/c14-9-13(6-7-13)12-3-1-2-11(8-12)10-4-5-10/h1-3,8-10H,4-7H2
• InChI Key： GZUTVWJSKCIHQG-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=C(C=2)C2CC2)CC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde

1-(3-Cyclopropylphenyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No 2229175-09-9, known as 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring and a cyclopropane ring with an aldehyde functional group. The combination of these structural elements makes it a versatile building block for various applications.

Recent studies have highlighted the potential of 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde in organic synthesis, particularly in the construction of complex molecular frameworks. The cyclopropyl group is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. This property has been exploited in the synthesis of bioactive compounds, where the strained ring can act as a reactive site for further functionalization.

One of the most intriguing aspects of this compound is its ability to participate in [4+2] cycloaddition reactions, such as Diels-Alder reactions. The aldehyde group serves as an electron-deficient dienophile, making it highly reactive towards conjugated dienes. This reactivity has been leveraged in the development of novel materials, including polymers and nanomaterials, where precise control over molecular architecture is crucial.

In addition to its synthetic applications, 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde has shown promise in the field of drug discovery. Its unique structure allows for interactions with biological targets, making it a valuable lead compound for the development of new therapeutic agents. Recent research has focused on its potential as a scaffold for designing inhibitors of key enzymes involved in disease pathways.

The synthesis of this compound typically involves multi-step processes that require careful optimization. One common approach involves the alkylation of benzaldehyde derivatives with cyclopropyl groups, followed by cyclization to form the cyclopropane ring. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better control over stereochemistry.

From an environmental perspective, the handling and disposal of 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde must be approached with caution due to its potential impact on ecosystems. Studies have shown that while it is not classified as a hazardous chemical under current regulations, its degradation products may pose risks to aquatic life if not properly managed. Therefore, best practices for waste management and recycling should be implemented to minimize environmental impact.

In conclusion, 1-(3-cyclopropylphenyl)cyclopropane-1-carbaldehyde is a versatile and intriguing compound with a wide range of applications in organic chemistry, materials science, and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across various industries. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological progress.